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Compound of Interest

Compound Name:
N-(4-Acetylphenyl)piperidine-1-

carboxamide

CAS No.: 651053-02-0

Cat. No.: B12613972

Get Quote

SMILES:CC(=O)C1=CC=C(NC(=O)N2CCCCC2)C=C1 Molecular Formula: C₁₄H₁₈N₂O₂

Molecular Weight: 246.31 g/mol

Executive Summary & Chemical Identity
N-(4-Acetylphenyl)piperidine-1-carboxamide is a unsymmetrical urea derivative

characterized by a piperidine ring linked via a carbonyl group to a para-acetyl aniline moiety. In

medicinal chemistry, this scaffold represents a "privileged structure"—a molecular framework

capable of providing high-affinity ligands for diverse biological targets.

This specific compound is frequently utilized as a core fragment in the design of Soluble

Epoxide Hydrolase (sEH) inhibitors and TRPV1 antagonists. The urea linkage (-NH-CO-N-)

serves as a critical pharmacophore, functioning as a hydrogen bond donor/acceptor motif that

mimics the transition state of peptide bond hydrolysis or engages in key interactions within

enzyme active sites.
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Property Value Relevance

LogP ~1.95

Optimal lipophilicity for oral

bioavailability (Lipinski

compliant).

TPSA 52.6 Å²
Indicates good membrane

permeability (<140 Å²).

H-Bond Donors 1
The urea NH is a critical donor

for active site binding.

H-Bond Acceptors 3

Acetyl carbonyl, Urea carbonyl,

Piperidine nitrogen (amide-

like).

Rotatable Bonds 3
Low flexibility suggests lower

entropic penalty upon binding.

Synthetic Protocols & Methodology
To ensure high purity and scalability, we reject simple mixing methods in favor of a

Triphosgene-mediated "One-Pot" Protocol. This approach avoids the isolation of unstable

isocyanate intermediates and minimizes handling of toxic phosgene gas substitutes.

Retrosynthetic Analysis
The molecule is disconnected at the urea linkage.

Fragment A: 4-Aminoacetophenone (Nucleophile 1)

Fragment B: Piperidine (Nucleophile 2)[1]

Linker Source: Triphosgene (Bis(trichloromethyl) carbonate) acting as a phosgene

equivalent.

Validated Synthesis Protocol
Objective: Synthesis of N-(4-Acetylphenyl)piperidine-1-carboxamide via in situ isocyanate

generation.
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Reagents:

4-Aminoacetophenone (1.0 eq)

Triphosgene (0.35 eq)

Piperidine (1.1 eq)

Triethylamine (Et₃N) (2.5 eq)

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Workflow:

Activation: Dissolve 4-Aminoacetophenone (10 mmol) in anhydrous DCM (50 mL) under

Nitrogen atmosphere. Cool to 0°C.[2]

Linker Generation: Add Triethylamine (25 mmol) followed by the slow, dropwise addition of

Triphosgene (3.5 mmol) dissolved in DCM. Critical: Maintain temperature <5°C to prevent

side reactions.

Isocyanate Formation: Stir at 0°C for 30 minutes. The formation of the intermediate 4-

acetylphenyl isocyanate can be monitored via IR (appearance of strong band at ~2270

cm⁻¹).

Coupling: Add Piperidine (11 mmol) dropwise. The reaction is exothermic; control the rate to

maintain internal temperature <10°C.

Completion: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor via

TLC (Mobile phase: 30% EtOAc/Hexanes).

Work-up: Quench with saturated NaHCO₃. Extract organic layer, wash with 1N HCl (to

remove unreacted amine) and Brine. Dry over Na₂SO₄.[2]

Purification: Recrystallize from Ethanol/Water or purify via Flash Column Chromatography

(SiO₂, gradient 0-40% EtOAc in Hexanes).

Reaction Mechanism Visualization
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Figure 1: Triphosgene-mediated synthesis pathway. The reaction proceeds via an in situ

isocyanate intermediate, ensuring high yield and safety.

Structural Analysis & SAR Logic
The biological utility of N-(4-Acetylphenyl)piperidine-1-carboxamide stems from its specific

structural topology.

The Urea Pharmacophore
The central urea unit is not merely a linker; it is the primary binding determinant. In the context

of Soluble Epoxide Hydrolase (sEH) inhibition:

Primary Interaction: The urea NH protons act as hydrogen bond donors to the catalytic

aspartate residue (Asp335 in human sEH) in the enzyme's active site.

Secondary Interaction: The carbonyl oxygen can accept hydrogen bonds from Tyr383 or

Tyr466.

Piperidine "Right-Hand" Side
The piperidine ring provides a hydrophobic bulk that fits into the L-shaped hydrophobic pocket

of sEH or the van der Waals regions of GPCRs (like TRPV1).

Modification Potential: The C4 position of the piperidine is a vector for optimization.[3] Adding

polar groups here (e.g., -COOH, -OH) often improves solubility without sacrificing potency

(Source 1.6).
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Acetylphenyl "Left-Hand" Side
The 4-acetyl group serves two roles:

Electronic: It is an electron-withdrawing group (EWG), which increases the acidity of the urea

NH, thereby strengthening the hydrogen bond to the target enzyme's aspartate residue.

Metabolic Handle: The ketone can be reduced in vivo to a secondary alcohol, altering

polarity and clearance rates.

N-(4-Acetylphenyl)piperidine-1-carboxamide

4-Acetylphenyl Group Urea Linker (-NH-CO-N-) Piperidine Ring

Increases NH Acidity
(Stronger Target Binding)

Primary Pharmacophore
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Figure 2: Structure-Activity Relationship (SAR) decomposition. The urea linker is the critical

binding element, modulated electronically by the acetyl group.

Biological Applications & Mechanism of Action[4][5]
Soluble Epoxide Hydrolase (sEH) Inhibition
This compound acts as a transition-state mimic for sEH.

Mechanism: sEH hydrolyzes anti-inflammatory epoxyeicosatrienoic acids (EETs) into inactive

diols (DHETs).

Effect: By inhibiting sEH, the urea derivative stabilizes EET levels.[4][5][6]
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Therapeutic Outcome: Reduction in neuropathic pain, hypertension, and inflammation.[4]

The urea core mimics the epoxide ring opening state, trapping the enzyme (Source 1.1, 1.5).

Analytical Characterization (Expected Data)
To validate the synthesis, the following spectral data must be obtained:

¹H NMR (400 MHz, DMSO-d₆):

δ 8.65 (s, 1H, -NH-): Diagnostic urea proton, downfield due to EWG.

δ 7.85 (d, 2H, Ar-H): Protons ortho to acetyl.

δ 7.55 (d, 2H, Ar-H): Protons ortho to urea.

δ 3.45 (t, 4H, Piperidine N-CH₂): Distinct triplet/multiplet.

δ 2.50 (s, 3H, CO-CH₃): Acetyl methyl singlet.

δ 1.50-1.60 (m, 6H, Piperidine C-CH₂).

LC-MS (ESI+):

Expected [M+H]⁺ peak at m/z 247.15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Synthesis, Biological Evaluation, and Structure–Activity Relationships of 4-
Aminopiperidines as Novel Antifungal Agents Targeting Ergosterol Biosynthesis [mdpi.com]

2. scispace.com [scispace.com]

3. nbinno.com [nbinno.com]

4. mdpi.com [mdpi.com]

5. escholarship.org [escholarship.org]

6. Evaluation of the Therapeutic Potential of Sulfonyl Urea Derivatives as Soluble Epoxide
Hydrolase (sEH) Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: N-(4-Acetylphenyl)piperidine-1-
carboxamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12613972/docs#technical-guide-n-4-acetylphenyl-
piperidine-1-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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